Cas no 288401-64-9 (4-Fluoro-2-(1H-pyrazol-3-yl)phenol)

4-Fluoro-2-(1H-pyrazol-3-yl)phenol structure
288401-64-9 structure
Product Name:4-Fluoro-2-(1H-pyrazol-3-yl)phenol
CAS No:288401-64-9
MF:C9H7FN2O
MW:178.163085222244
MDL:MFCD00104658
CID:248928
PubChem ID:24878277
Update Time:2025-04-19

4-Fluoro-2-(1H-pyrazol-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-fluoro-2-(1H-pyrazol-3-yl)-
    • 4-Fluoro-2-(1H-pyrazol-3-yl)phenol
    • 4-Fluoro-2-(1H-pyrazol-5-yl)phenol
    • 3-(3-Fluoro-6-hydroxyphenyl)pyrazole
    • pyrazole, 31
    • SCHEMBL100881
    • 3-(5-FLUORO-2-HYDROXYPHENYL)PYRAZOLE
    • CS-0204424
    • FT-0694711
    • QKAHKTLLEHWJPY-UHFFFAOYSA-N
    • BP-12447
    • MFCD00104658
    • TS-02477
    • (6Z)-6-(1,2-dihydropyrazol-3-ylidene)-4-fluorocyclohexa-2,4-dien-1-one
    • Phenol, 4-fluoro-2-(1H-pyrazol-3-yl)-
    • 4-Fluoro-2-(1H-pyrazol-5-yl)phenol, AldrichCPR
    • CHEMBL505230
    • 288401-64-9
    • J-017294
    • BDBM24678
    • AKOS015951141
    • 4-Fluoro-2-(1H-pyrazol-3-yl)phenol, 97%
    • G71339
    • MDL： MFCD00104658
    • Inchi： 1S/C9H7FN2O/c10-6-1-2-9(13)7(5-6)8-3-4-11-12-8/h1-5,13H,(H,11,12)
    • InChI Key： QKAHKTLLEHWJPY-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=C(C=1)C1=CC=NN1)O

Computed Properties

  • Exact Mass: 178.05400
  • Monoisotopic Mass: 178.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 1.6
  • Topological Polar Surface Area: 41.1

Experimental Properties

  • Color/Form: solid
  • Density: 1.382
  • Melting Point: 130.5-134.5 °C (lit.)
  • Boiling Point: 206.3°C at 760 mmHg
  • Flash Point: 78.6°C
  • Refractive Index: 1.623
  • PSA: 48.91000
  • LogP: 1.92140
  • Solubility: Not determined

4-Fluoro-2-(1H-pyrazol-3-yl)phenol Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

4-Fluoro-2-(1H-pyrazol-3-yl)phenol Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Fluoro-2-(1H-pyrazol-3-yl)phenol Pricemore >>

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abcr
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